Cas no 50879-06-6 (2-Thietanol)

• Product Name: 2-Thietanol
• CAS No: 50879-06-6
• MF: C₃H₆OS
• MW: 90.1441397666931
• CID: 387200
• PubChem ID: 142795
• Update Time: 2025-04-19

2-Thietanol Chemical and Physical Properties

Names and Identifiers

• 2-Thietanol
• Thietan-2-ol
• DTXSID30965113
• 50879-06-6
• thietanol

• Inchi： 1S/C3H6OS/c4-3-1-2-5-3/h3-4H,1-2H2
• InChI Key： XNCBIABGXFRJQI-UHFFFAOYSA-N
• SMILES： S1CCC1O

Computed Properties

• Exact Mass: 90.01398
• Monoisotopic Mass: 90.014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 37.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 45.5Ų

Experimental Properties

• Density: 1.336
• Boiling Point: 185.8°Cat760mmHg
• Flash Point: 91.3°C
• Refractive Index: 1.616
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thietanes